2-[(2-Oxo-1,2-dihydropyridin-4-yl)methoxy]acetic acid

• IUPAC Name: 2-[(2-oxo-1H-pyridin-4-yl)methoxy]acetic acid
• InChI: InChI=1S/C8H9NO4/c10-7-3-6(1-2-9-7)4-13-5-8(11)12/h1-3H,4-5H2,(H,9,10)(H,11,12)
• InChI Key: AQOUKZUJYJAOQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C=C1COCC(=O)O
• Molecular Formula: C8H9NO4
• Molecular Weight: 183.16 g/mol
• CAS No.: 2094856-03-6

Description

“2-[(2-Oxo-1,2-dihydropyridin-4-yl)methoxy]acetic acid” is a chemical compound with the CAS Number: 2094856-03-6. It has a molecular weight of 183.16 and its IUPAC name is 2-((2-hydroxypyridin-4-yl)methoxy)acetic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H9NO4/c10-7-3-6(1-2-9-7)4-13-5-8(11)12/h1-3H,4-5H2,(H,9,10)(H,11,12). This code provides a specific description of the compound’s molecular structure.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. Other physical and chemical properties such as melting point, boiling point, and density are not specified in the search results.

Scientific Research Applications

Environmental Impact and Toxicity Studies

• 2,4-Dichlorophenoxyacetic Acid (2,4-D) Herbicide Research : Studies have extensively analyzed the toxicity, environmental fate, and ecological impact of 2,4-D, a widely used herbicide. Research has focused on its presence in the environment, toxic effects on non-target organisms, and implications for agricultural practices (Zuanazzi et al., 2020). Understanding the environmental and toxicological profiles of such compounds can offer insights into managing and mitigating their impact on ecosystems.

Sorption and Environmental Behavior

• Sorption to Soil and Minerals : The behavior of phenoxy herbicides, including compounds like 2,4-D, in the environment, particularly their sorption to soil and organic matter, has been investigated to understand their mobility and stability in agricultural settings. These studies can inform the environmental management of similar compounds (Werner et al., 2012).

Microbial and Biotechnological Applications

• Acetic Acid Bacteria in Fermentation : The role of acetic acid bacteria in the production of fermented foods and beverages, such as vinegar and kombucha, highlights the importance of organic acids in biotechnology and food science. This research can provide a foundation for exploring the production and utilization of similar chemical compounds in various industrial applications (Lynch et al., 2019).

Chemical Synthesis and Applications

• Lactic Acid as a Biotechnological Route : The production of lactic acid from biomass and its use as a feedstock for generating a variety of chemicals illustrates the potential for converting organic acids into valuable industrial products. Such studies can guide the development of processes for synthesizing and applying related chemical compounds (Gao et al., 2011).

Antioxidant and Pharmacological Properties

• Phenolic Compounds in Disease Prevention : Research on syringic acid, a phenolic compound, for its antioxidant, anti-inflammatory, and therapeutic applications underscores the pharmacological interest in organic acids and derivatives for health and medicine. Insights from these studies can inform the exploration of similar compounds for therapeutic uses (Srinivasulu et al., 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

Similar compounds have been found to target ampa-type ionotropic glutamate receptors .

Mode of Action

Similar compounds have been described as noncompetitive antagonists of ampa-type ionotropic glutamate receptors . This suggests that the compound might interact with its targets by binding to a site different from the active site, thereby altering the receptor’s function.

Biochemical Pathways

The involvement of similar compounds with glutamatergic neurotransmission suggests that this compound might influence pathways related to glutamate signaling .

Result of Action

The potential antagonistic action on ampa-type ionotropic glutamate receptors suggests that it might modulate glutamatergic neurotransmission .